Cas no 16993-42-3 (Avenaciolide)

• Product Name: Avenaciolide
• CAS No: 16993-42-3
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 1066813
• Update Time: 2025-11-07

Avenaciolide Chemical and Physical Properties

Names and Identifiers

• AVENACIOLIDE
• COLOURLESS RESIDUE
• Avenaciolide

• Inchi： 1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3
• InChI Key： GSTQYRQXFPSWSH-UHFFFAOYSA-N
• SMILES： O1C(C2C(C(=C)C(=O)O2)C1CCCCCCCC)=O

Additional information on Avenaciolide

Avenaciolide (CAS No. 16993-42-3): A Comprehensive Overview

Avenaciolide, identified by the CAS registry number 16993-42-3, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and biological activities of Avenaciolide, as well as its implications in contemporary research.

The chemical structure of Avenaciolide is a key factor in its functionality. It belongs to a class of compounds known for their complex molecular frameworks, which often exhibit diverse biological activities. Recent studies have highlighted the importance of understanding the stereochemistry and functional groups present in Avenaciolide, as these elements play a crucial role in determining its interactions with biological systems.

One of the most promising aspects of Avenaciolide is its potential as a bioactive compound. Researchers have explored its ability to modulate cellular pathways, particularly in the context of inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Avenaciolide exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory responses.

In addition to its anti-inflammatory effects, Avenaciolide has also shown promise as an antioxidant agent. Antioxidants are essential for neutralizing reactive oxygen species (ROS), which are implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. A recent investigation into the antioxidant capacity of Avenaciolide revealed that it effectively scavenges free radicals, making it a potential candidate for therapeutic interventions.

The synthesis of Avenaciolide is another area that has attracted considerable research attention. Traditional methods often involve multi-step reactions with low yields, but advancements in synthetic chemistry have led to more efficient protocols. For example, a 2022 study reported the development of a concise total synthesis route for Avenaciolide, significantly improving both yield and purity.

Beyond its direct biological applications, Avenaciolide has also been investigated for its role in drug delivery systems. Its structural features make it an ideal candidate for modifying drug carriers, enhancing their stability and targeting capabilities. This emerging application underscores the versatility of Avenaciolide in addressing complex biomedical challenges.

In conclusion, Avenaciolide strong> (CAS No. 16993-42-3) stands out as a compound with immense potential across multiple domains. From its anti-inflammatory and antioxidant properties to its applications in drug delivery, ongoing research continues to unlock new possibilities for this intriguing molecule.